Cas no 31197-87-2 (Benzeneacetic acid, a-cyclohexyl-a-ethoxy-)
31197-87-2 structure
Product Name:Benzeneacetic acid, a-cyclohexyl-a-ethoxy-
CAS No:31197-87-2
MF:C16H22O3
MW:262.344085216522
CID:309171
PubChem ID:207940
Update Time:2025-04-19
Benzeneacetic acid, a-cyclohexyl-a-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-cyclohexyl-a-ethoxy-
- 2-cyclohexyl-2-ethoxy-2-phenylacetic acid
- BRN 2869121
- alpha-Ethoxy-alpha-phenylcyclohexaneacetic acid
- Acide phenylcyclohexylethoxyacetique
- Cyclohexaneacetic acid, alpha-ethoxy-alpha-phenyl-
- DTXSID00953284
- cyclohexyl(ethoxy)phenylacetic acid
- Acide phenylcyclohexylethoxyacetique [French]
- 31197-87-2
-
- Inchi: 1S/C16H22O3/c1-2-19-16(15(17)18,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3,5-6,9-10,14H,2,4,7-8,11-12H2,1H3,(H,17,18)
- InChI Key: YJTJKMRVFAJBTN-UHFFFAOYSA-N
- SMILES: O(CC)C(C(=O)O)(C1C=CC=CC=1)C1CCCCC1
Computed Properties
- Exact Mass: 262.15696
- Monoisotopic Mass: 262.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.111
- Boiling Point: 402.7°Cat760mmHg
- Flash Point: 144.4°C
- Refractive Index: 1.535
- PSA: 46.53
Benzeneacetic acid, a-cyclohexyl-a-ethoxy- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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